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Compound Focus: Timepidium Bromide

CAS No.: 35035-05-3

Cat. No.: S006984

Profile of Timepidium Bromide

Property Description

Drug Class Anticholinergic / Antispasmodic [1]

Primary Symptomatic treatment of visceral and gastrointestinal spasms, and associated
Indication pain [1]

Mechanism of Antagonism of muscarinic receptors (Anticholinergic) [2] [1] [3]

Action

Key Feature Quaternary ammonium compound; does not cross the blood-brain barrier,

minimizing central nervous system side effects [1]

Chemical C17H22BrNOS:2 [1] [3]
Formula

Experimental Data from Available Literature
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The most relevant study found was conducted in rabbits in 1982. The table below summarizes its findings on

the drug's effect on gastrointestinal blood flow [2].

Experimental Factor Finding

Subject Rabbits

Dose 200 pg/kg, intravenous
Effect on Total Gastric Blood Flow Slight increase

Effect on Mucosal Blood Flow Considerable increase

(Pyloric Antrum)

Antagonism of Cholinergic Effects Reversed reduction in gastric blood flow caused by
acetylcholine and neostigmine

Proposed Mechanism Action mediated via muscarinic receptors

Guidance for Comparative Analysis

Comprehensive comparison guides require robust, head-to-head experimental data. The current search results
do not contain studies directly comparing Timepidium bremide's potency, affinity for muscarinic receptor
subtypes (M1-M3), or clinical efficacy against other anticholinergics like atropine or modern selective

agents.

For a rigorous comparison, you may need to consult specialized pharmacological databases and full-text
papers. The following flowchart outlines a potential methodology for a systematic comparison based on a

universal pharmacological approach discussed in one of the search results [4].

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://pubmed.ncbi.nlm.nih.gov/7087265/
https://www.smolecule.com/products/s006984?utm_src=pdf-body
https://www.mdpi.com/1999-4923/15/1/230
https://www.smolecule.com/products/s006984?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

(Start: Drug Comparison Mer.hodology)

.

[1. Identify Comparator Drugs)

:

(2. Define Comparison Parameters)

/ Key Parameters (Step 2)

(3. Query Pharmacological Databases) (Receptor Affinity (Ki/Kd)) (Muscarinic Receptor Subtype (Ml—M3)) (Selectivily & BBB Penetrance) @uncﬁonal Assay Data (ICsoD

/ Recommended Databases (Step 3)

El. Analyze Receptor Binding Data (DrugBank Online) EUPHAR/BPS Guide to PHARMACOLOGY) (PDSP Ki Database)

.

5. Synthesize & Tabulate Findings

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.bocsci.com/product/timepidium-bromide-cas-35035-05-3-66799.html
https://www.mdpi.com/1999-4923/15/1/230
https://www.smolecule.com/products/b006984#timepidium-bromide-anticholinergic-activity-comparison
https://www.smolecule.com/products/b006984#timepidium-bromide-anticholinergic-activity-comparison
https://www.smolecule.com/products/b006984#timepidium-bromide-anticholinergic-activity-comparison
https://www.smolecule.com/products/b006984#timepidium-bromide-anticholinergic-activity-comparison
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s006984?utm_src=pdf-bulk
https://www.smolecule.com/products/s006984?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

